Cas no 188781-52-4 (Ethyl 2-hydroxy-4-(perfluoroethyl)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-hydroxy-4-(perfluoroethyl)pyrimidine-5-carboxylate
• CAS No: 188781-52-4
• MF: C₉H₇F₅N₂O₃
• MW: 286.155499696732
• CID: 3167966
• PubChem ID: 10684586
• Update Time: 2025-05-25

Ethyl 2-hydroxy-4-(perfluoroethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8394555
• 188781-52-4
• SB59725
• Ethyl 2-hydroxy-4-(perfluoroethyl)pyrimidine-5-carboxylate
• ethyl 2-oxo-6-(1,1,2,2,2-pentafluoroethyl)-1H-pyrimidine-5-carboxylate
• ethyl 2-hydroxy-4-pentafluoroethylpyrimidine-5-carboxylate
• Ethyl2-hydroxy-4-(perfluoroethyl)pyrimidine-5-carboxylate

• Inchi： 1S/C9H7F5N2O3/c1-2-19-6(17)4-3-15-7(18)16-5(4)8(10,11)9(12,13)14/h3H,2H2,1H3,(H,15,16,18)
• InChI Key： MVFIJAHGCXXOIN-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=C(C(=O)OCC)C=NC(N1)=O)F

Computed Properties

• Exact Mass: 286.03768290Da
• Monoisotopic Mass: 286.03768290Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 2-hydroxy-4-(perfluoroethyl)pyrimidine-5-carboxylate

Ethyl 2-hydroxy-4-(perfluoroethyl)pyrimidine-5-carboxylate: A Comprehensive Overview

Ethyl 2-hydroxy-4-(perfluoroethyl)pyrimidine-5-carboxylate, also known by its CAS number 188781-52-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we delve into the details of its structure, synthesis, applications, and recent research findings.

The molecular structure of Ethyl 2-hydroxy-4-(perfluoroethyl)pyrimidine-5-carboxylate is characterized by a pyrimidine ring system, which serves as the central framework. The pyrimidine ring is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The substituents on this ring include a hydroxyl group (-OH) at position 2, a perfluoroethyl group (-CF₂CF₃) at position 4, and an ethyl ester group (-COOEt) at position 5. These substituents contribute to the compound's unique electronic and steric properties, making it suitable for various chemical reactions and applications.

The synthesis of Ethyl 2-hydroxy-4-(perfluoroethyl)pyrimidine-5-carboxylate involves a multi-step process that typically begins with the preparation of the pyrimidine ring system. One common approach is the cyclization of a suitably substituted diamine or amide derivative under specific reaction conditions. The introduction of the perfluoroethyl group at position 4 is achieved through nucleophilic substitution or coupling reactions, while the hydroxyl and ethyl ester groups are introduced via hydroxylation or esterification reactions, respectively.

Recent research has highlighted the potential of Ethyl 2-hydroxy-4-(perfluoroethyl)pyrimidine-5-carboxylate in several areas, including drug discovery, materials science, and agricultural chemistry. In drug discovery, the compound's pyrimidine ring system has been shown to exhibit bioactivity against various enzymes and receptors, making it a promising lead compound for therapeutic agents. Its perfluoroethyl group enhances lipophilicity and stability, which are desirable properties for drug candidates.

In materials science, the compound has been investigated for its potential use in advanced polymers and coatings. The perfluoroethyl group imparts excellent resistance to environmental factors such as UV radiation and chemical corrosion, making it suitable for high-performance materials. Additionally, its hydroxyl group allows for further functionalization, enabling the creation of tailored materials with specific properties.

The agricultural sector has also shown interest in Ethyl 2-hydroxy-4-(perfluoroethyl)pyrimidine-5-carboxylate as a component in pesticides and herbicides. Its unique chemical structure provides effective pest control while maintaining environmental safety. Recent studies have demonstrated its ability to target specific enzymes involved in insect metabolism, offering a novel approach to pest management.

In conclusion, Ethyl 2-hydroxy-4-(perfluoroethyl)pyrimidine-5-carboxylate (CAS No: 188781-52-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific and technological innovations.